![molecular formula C14H24N6 B2648410 4-(4-heptyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-ylamine CAS No. 956368-27-7](/img/structure/B2648410.png)
4-(4-heptyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-ylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known by its CAS number 956368-27-7, is a chemical with the molecular formula C14H24N6 . It has an average mass of 276.381 Da and a monoisotopic mass of 276.206238 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its boiling point, are not provided in the available sources . For a complete analysis, more detailed resources or experimental data would be needed.Scientific Research Applications
Antimicrobial Activities
- Synthesis and Antimicrobial Applications: Research has demonstrated that derivatives of 1,2,4-triazole and pyrazole possess significant antimicrobial properties. For instance, novel bis(triazole) benzene derivatives and aryltriazene pyrazole carbonitriles have been synthesized and shown to exhibit antimicrobial efficacy (Al‐Azmi & Mahmoud, 2020). Similarly, Schiff and Mannich bases derived from 1,2,4-triazoles have demonstrated notable antibacterial and antifungal activities (Isloor, Kalluraya, & Shetty, 2009).
Synthesis Methodologies
- Novel Synthesis Pathways: The development of facile and regioselective synthesis methods for triazole and pyrazole derivatives has been a focus of recent research. Such methodologies allow for the creation of compounds with potential pharmacological uses, showcasing the adaptability of these heterocyclic frameworks in drug design (Holzer et al., 2003).
Structural Characterizations and Properties
- Advanced Characterization Techniques: Detailed structural and spectroscopic analyses, including X-ray diffraction and NMR spectroscopy, are fundamental for understanding the properties of triazole and pyrazole derivatives. These characterizations support the development of compounds with tailored properties for specific scientific or pharmacological applications (Karrouchi et al., 2016).
Safety and Hazards
While specific safety and hazard information for this compound is not provided, general safety measures for handling chemicals should always be followed. These include avoiding contact with skin and eyes, not breathing in dust/fume/gas/mist/vapours/spray, and not eating, drinking or smoking when using the product .
properties
IUPAC Name |
4-(4-heptyl-5-methyl-1,2,4-triazol-3-yl)-2-methylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N6/c1-4-5-6-7-8-9-20-11(2)17-18-14(20)12-10-16-19(3)13(12)15/h10H,4-9,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKDWPOKXDDOHBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCN1C(=NN=C1C2=C(N(N=C2)C)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>41.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24817524 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-(4-heptyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-ylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.